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Compound of Interest

Compound Name: Chlorethoxyfos

Cat. No.: B165925 Get Quote

For immediate release:

This document provides essential safety and logistical information for the proper disposal of

Chlorethoxyfos, a highly toxic organophosphate insecticide. Researchers, scientists, and drug

development professionals must adhere to these procedural guidelines to ensure personal

safety and environmental protection. Chlorethoxyfos is classified as extremely hazardous

(Toxicity Category I) and is fatal if swallowed, inhaled, or in contact with skin.[1][2][3] It is also

very toxic to aquatic life with long-lasting effects.[4][5]

Pre-Disposal and Handling Precautions
Before initiating any disposal procedures, it is critical to handle Chlorethoxyfos with extreme

caution in a well-ventilated area, preferably within a chemical fume hood.[3][4] Personal

Protective Equipment (PPE) is mandatory.

Required Personal Protective Equipment (PPE):

Respiratory Protection: A NIOSH-approved respirator with an organic vapor cartridge or a

self-contained breathing apparatus (SCBA) is essential.[4]

Eye and Face Protection: Chemical safety goggles and a face shield are required to protect

against splashes.[4]
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Skin Protection: Wear chemical-resistant gloves (e.g., nitrile, neoprene), a lab coat, and

closed-toe shoes.[4]

Body Protection: For larger quantities or in case of a spill, a chemical-resistant suit may be

necessary.

Decontamination and Spill Management
In the event of a spill, immediately evacuate the area and prevent unauthorized entry. Wearing

full PPE, contain the spill using an inert absorbent material such as sand, vermiculite, or

commercial sorbents.[4] Do not use combustible materials like sawdust. Collect the absorbed

material into a sealable, labeled container for hazardous waste disposal.[4] Following the

collection of the spilled material, decontaminate the area with a suitable decontamination

solution (e.g., a solution of sodium hypochlorite followed by a detergent and water wash),

ensuring all cleaning materials are also collected for hazardous waste disposal.

Disposal Procedures for Chlorethoxyfos and
Contaminated Materials
The disposal of Chlorethoxyfos and any materials contaminated with it is regulated under the

Resource Conservation and Recovery Act (RCRA).[6][7][8] It is imperative to follow all federal,

state, and local regulations.

Step 1: Segregation and Labeling

Segregate all Chlorethoxyfos waste, including unused product, empty containers, and

contaminated labware (e.g., pipette tips, glassware), from other laboratory waste streams.

Label all waste containers clearly and accurately as "Hazardous Waste: Chlorethoxyfos"

and include the appropriate hazard pictograms (e.g., skull and crossbones, environmental

hazard).[5]

Step 2: Container Management

Use only approved, leak-proof, and sealable containers for Chlorethoxyfos waste.[4]

Ensure containers are compatible with the chemical.
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Do not overfill containers.

Step 3: Arrange for Licensed Hazardous Waste Disposal

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to arrange for the pickup and disposal of

Chlorethoxyfos waste.

Provide the contractor with the Safety Data Sheet (SDS) for Chlorethoxyfos.

Step 4: Record Keeping

Maintain detailed records of the amount of Chlorethoxyfos disposed of, the date of

disposal, and the name of the licensed disposal company.

Quantitative Data Summary
Property Value Source

Acute Oral Toxicity Fatal if swallowed [3][4]

Acute Dermal Toxicity Fatal in contact with skin [3][4]

Acute Inhalation Toxicity Fatal if inhaled [3][4]

Aquatic Toxicity (Bluegill

sunfish)
LC50: 0.0023 mg/L (96 hr) [1]

Aquatic Toxicity (Rainbow

trout)
LC50: 0.10 mg/L (96 hr) [1]

Aquatic Toxicity (Sheepshead

minnow)
LC50: 0.00047 mg/L (96 hr) [1]

Hydrolysis Half-life (DT50) at

25°C

4.3 days (pH 5), 59 days (pH

7), 72 days (pH 9)
[1]
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Caption: Logical workflow for the proper disposal of Chlorethoxyfos.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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